Cas no 898789-59-8 ([3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(o-tolyl)methanone)

• Product Name: [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(o-tolyl)methanone
• CAS No: 898789-59-8
• MF: C₁₉H₁₉NO
• MW: 277.360265016556
• MDL: MFCD03842346
• CID: 1945581
• PubChem ID: 24725068
• Update Time: 2025-04-21

[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(o-tolyl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(o-tolyl)methanone
• LogP
• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-(2-methylphenyl)methanone
• 898789-59-8
• AKOS016020956
• 2-METHYL-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
• DTXSID30643464
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(2-methylphenyl)methanone
• 1-{[3-(2-methylbenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• MFCD03842346
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(o-tolyl)methanone

• MDL： MFCD03842346
• Inchi： 1S/C19H19NO/c1-15-7-2-3-10-18(15)19(21)17-9-6-8-16(13-17)14-20-11-4-5-12-20/h2-10,13H,11-12,14H2,1H3
• InChI Key： HNEZFDOTDOLPDG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 277.14700
• Monoisotopic Mass: 277.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.53570